Cas no 53645-79-7 (1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-
• CAS No: 53645-79-7
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 356779
• PubChem ID: 11310097
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1-phenyl-
• 1-phenylpyrazolo[3,4-d]pyrimidine
• DTXSID40461914
• SCHEMBL3761998
• 53645-79-7
• BDBM50030763
• CHEMBL3342188
• 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C11H8N4/c1-2-4-10(5-3-1)15-11-9(7-14-15)6-12-8-13-11/h1-8H
• InChI Key： BDIXKUKUFWHLIO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(=CN=CN=2)C=N1

Computed Properties

• Exact Mass: 196.07504
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6